Cas no 1214360-27-6 (2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile)

• Product Name: 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile
• CAS No: 1214360-27-6
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4909387
• Update Time: 2025-08-03

2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile

• Inchi： 1S/C13H9FN2/c14-13-8-10(5-6-15)3-4-12(13)11-2-1-7-16-9-11/h1-4,7-9H,5H2
• InChI Key： YJXAJPPVGOHLDK-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C=CC=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile

Comprehensive Guide to 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile (CAS No. 1214360-27-6)

2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile (CAS No. 1214360-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a pyridine ring and a fluorophenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its unique structural properties that enable interactions with various biological targets.

The molecular structure of 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile combines a fluorinated aromatic system with a nitrile functional group, which enhances its reactivity in organic synthesis. This compound is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks. Its pyridine moiety is particularly valuable in medicinal chemistry, as it can improve the solubility and binding affinity of potential drug candidates.

One of the key advantages of 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile is its role in the development of kinase inhibitors, a hot topic in cancer research. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various cancers. The fluorophenyl-pyridine scaffold in this compound mimics ATP-binding sites in kinases, making it a promising candidate for designing targeted therapies. Recent studies have explored its derivatives in preclinical trials for treating breast and lung cancers.

In addition to pharmaceuticals, 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile finds applications in material science. Its aromatic nitrile group can participate in polymerization reactions, leading to high-performance polymers with thermal stability and mechanical strength. These polymers are being investigated for use in electronic devices, coatings, and advanced composites. The compound’s ability to form stable coordination complexes with metals also makes it useful in catalysis and sensor development.

The synthesis of 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile typically involves multi-step organic reactions, including halogenation, cyanation, and cross-coupling. Optimizing these processes is a focus of current research, as it can improve yield and reduce environmental impact. Green chemistry approaches, such as using recyclable catalysts and solvent-free conditions, are being explored to enhance the sustainability of its production.

Market demand for 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile is rising, driven by its applications in drug discovery and advanced materials. Pharmaceutical companies and research institutions are the primary consumers, sourcing it for high-throughput screening and lead optimization. Suppliers are increasingly offering custom synthesis services to meet the diverse needs of these industries, ensuring high purity and scalability.

Safety and handling of 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as highly hazardous, its nitrile group warrants careful handling to avoid exposure. Researchers are advised to consult material safety data sheets (MSDS) and follow institutional guidelines when working with this compound.

Future research on 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile is expected to explore its potential in neurodegenerative diseases and infectious diseases. Its heterocyclic framework could be modified to target amyloid-beta plaques in Alzheimer’s or viral proteases in emerging pathogens. Collaborations between academia and industry will likely accelerate these discoveries, paving the way for new therapeutic agents.

In summary, 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)acetonitrile (CAS No. 1214360-27-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions for global health and technology challenges. As scientific advancements continue, this compound is poised to play a pivotal role in next-generation innovations.